2-{[2-(2-Chlorophenyl)ethyl](methyl)amino}ethan-1-ol

• CAS RN: 86129-52-4
• Molecular Formula: C11H16ClNO
• Molecular Weight: 213.70 g/mol
• IUPAC Name: 2-[2-(2-chlorophenyl)ethyl-methylamino]ethanol
• InChI: InChI=1S/C11H16ClNO/c1-13(8-9-14)7-6-10-4-2-3-5-11(10)12/h2-5,14H,6-9H2,1H3
• InChI Key: NNMMCSFNUJXNIX-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1Cl)CCO

Description

2-{[2-(2-Chlorophenyl)ethyl](methyl)amino}ethan-1-ol is a useful research compound. Its molecular formula is C11H16ClNO and its molecular weight is 213.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 400 ml. of a 1 mol solution of borane in tetrahydrofuran was added dropwise a solution of 43 g. of the above amide in 350 ml. of tetrahydrofuran at a rate sufficient to maintain a gentle reflux. After addition was complete, the solution was refluxed for two hours, cooled in an ice bath and treated carefully with dilute hydrochloric acid to destroy excess borane. The majority of the solvent was removed under vacuum and the residue heated on a steam bath for one hour. The mixture was diluted with 300 ml. of water and extracted with ether. The aqueous layer was made basic with 40% sodium hydroxide and extracted with ether. The combined basic extracts were washed with water and saturated sodium chloride, dried and evaporated to give 2-[[2-(2-chlorophenyl)-ethyl]methylamino]ethanol.